Cas no 19938-06-8 (3-(2,4,6-trimethylphenyl)propanal)

• Product name: 3-(2,4,6-trimethylphenyl)propanal
• CAS No: 19938-06-8
• MF: C₁₂H₁₆O
• MW: 176.25484
• CID: 832740
• PubChem ID: 62604572

3-(2,4,6-trimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,4,6-trimethyl-
• 3-Mesitylpropanal
• LogP
• 3-(2,4,6-trimethylphenyl)propanal

• Inchi： InChI=1S/C12H16O/c1-9-7-10(2)12(5-4-6-13)11(3)8-9/h6-8H,4-5H2,1-3H3
• InChI Key： ZKIPEUIKAACMKE-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(CCC=O)C(=C1)C)C

Computed Properties

• Exact Mass: 176.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives